Do 2-coordinate iodine(i) and silver(i) complexes form nucleophilic iodonium interactions (NIIs) in solution?†‡
Chemical Communications Pub Date: 2022-04-01 DOI: 10.1039/D2CC00994C
Abstract
The interaction of a [bis(pyridine)iodine(I)]+ cation with a [bis(pyridine)silver(I)]+ cation, in which an iodonium ion acts as a nucleophile by transferring electron density to the silver(I) cation, is reinvestigated herein. No measurable interaction is observed between the cationic species in solution by NMR; DFT reveals that if there is an attractive interaction between these complexes in solution, it is dominantly the π–π interaction of pyridines.
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Journal Name:Chemical Communications
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